Cas no 1361774-46-0 (Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1361774-46-0
• MF: C₁₁H₉F₆NO₃
• MW: 317.184484243393
• CID: 4927894
• Update Time: 2025-06-30

Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9F6NO3/c1-5-7(3-8(19)20-2)18-4-6(10(12,13)14)9(5)21-11(15,16)17/h4H,3H2,1-2H3
• InChI Key： KIRQBSKUUBNRKH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(C)=C1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate

Research Briefing on Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate (CAS: 1361774-46-0)

Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate (CAS: 1361774-46-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structure, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability. These attributes make it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors where fluorine substitution can modulate binding affinity and selectivity. Recent synthetic approaches have optimized the yield and purity of Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate, enabling its broader application in medicinal chemistry campaigns.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's utility as a precursor for the development of novel kinase inhibitors. The study highlighted its role in the synthesis of potent and selective inhibitors targeting the JAK-STAT pathway, which is implicated in inflammatory and autoimmune diseases. The incorporation of this pyridine derivative into the inhibitor scaffold improved both pharmacokinetic properties and target engagement, underscoring its versatility in drug design.

Another area of interest is the compound's potential application in agrochemicals. A recent patent (WO2023056789) disclosed its use as an intermediate in the synthesis of herbicides with improved efficacy and environmental safety profiles. The trifluoromethyl and trifluoromethoxy groups were found to enhance herbicidal activity while reducing toxicity to non-target organisms, aligning with the growing demand for sustainable agricultural solutions.

Ongoing research is also exploring the compound's mechanistic insights, particularly its interactions with biological targets. Computational modeling and X-ray crystallography studies have provided valuable data on its binding modes, facilitating the rational design of derivatives with optimized activity. These efforts are expected to expand the compound's applicability in both pharmaceutical and agrochemical industries.

In conclusion, Methyl 3-methyl-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate (CAS: 1361774-46-0) represents a promising building block in chemical biology and medicinal chemistry. Its unique structural features and demonstrated utility in drug and agrochemical development highlight its potential for future innovations. Continued research into its synthesis, derivatives, and applications will likely yield further breakthroughs in these fields.